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Compound of Interest

Compound Name: Bryostatin 2

CAS No.: 87745-28-6

Cat. No.: B1667956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bryostatin 2 is a complex macrolide lactone originally isolated from the marine bryozoan

Bugula neritina.[1] It is a member of the bryostatin family, a group of potent natural products

known for their significant biological activities.[1] The primary mechanism of action for

Bryostatin 2 involves the potent modulation of Protein Kinase C (PKC), a crucial enzyme

family involved in regulating cellular growth, differentiation, apoptosis, and other signaling

pathways.[1][2] Due to its ability to activate PKC, Bryostatin 2 has garnered interest for its

therapeutic potential, particularly in oncology and neurology. These notes provide detailed

information on the solubility of Bryostatin 2 and protocols for its preparation in experimental

settings.

Chemical and Physical Properties
Bryostatin 2 is a complex organic molecule with the following properties:
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Property Value Reference

CAS Number 87745-28-6

Molecular Formula C₄₅H₆₆O₁₆

Molecular Weight 863.0 g/mol

Appearance White crystalline solid or film

Purity Typically >95% (HPLC)

Solubility Profile
The solubility of Bryostatin 2 is a critical factor for its use in experiments. It is generally soluble

in organic solvents but has poor solubility in aqueous solutions.

Solvent Solubility Notes Reference

Ethanol Soluble

A common solvent for

preparing stock

solutions.

Methanol Soluble

Another suitable

solvent for stock

solutions.

DMSO Soluble

Implied as a suitable

solvent for stock

solutions.

Water Insoluble

Direct dissolution in

aqueous buffers or

media is not

recommended.

General Tips for Dissolution: To enhance solubility, especially when preparing concentrated

stock solutions, the following techniques can be applied:

Warming: Gently warm the solution to 37°C.
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Sonication: Oscillate the solution in an ultrasonic bath for a short period.

Experimental Protocols
Protocol 1: Preparation of Bryostatin 2 Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of Bryostatin 2,

which can be stored for later use and diluted into working solutions.

Materials:

Bryostatin 2 solid

Anhydrous ethanol or DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer and sonicator

Procedure:

Calculate Required Volume: Before opening the vial, determine the volume of solvent

needed to achieve the desired stock concentration (e.g., 1 mM, 5 mM, or 10 mM). Use the

molecular weight (863.0 g/mol ) for calculations.

Volume (mL) = [Mass (mg) / 863.0 ( g/mol )] / [Concentration (mM)]

Solvent Addition: Add the calculated volume of anhydrous ethanol or DMSO directly to the

vial of Bryostatin 2.

Dissolution: Cap the vial tightly and vortex thoroughly. If the solid does not dissolve

completely, sonicate the vial or warm it to 37°C for a few minutes until the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into single-use aliquots in sterile, tightly sealed cryovials.

Storage: Store the aliquots protected from light.

For short-term storage (up to 1 month), store at -20°C.
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For long-term storage (up to 6 months), store at -80°C.

Stock Solution Preparation Table (Example Calculations):

Target Concentration Mass of Bryostatin 2 Volume of Solvent to Add

1 mM 1 mg 1.159 mL

5 mM 1 mg 231.7 µL

10 mM 1 mg 115.9 µL

1 mM 5 mg 5.794 mL

5 mM 5 mg 1.159 mL

Table adapted from supplier data.

Workflow: Bryostatin 2 Stock Solution Preparation

Calculate solvent volume
and add to Bryostatin 2

Dissolve completely
(Vortex, Sonicate, or Warm to 37°C)

Step 1 Aliquot into single-use
cryovials

Step 2 Store at -20°C (short-term)
or -80°C (long-term)

Step 3

Click to download full resolution via product page

Workflow for preparing Bryostatin 2 stock solutions.

Protocol 2: Preparation of Working Solutions for In Vitro
(Cell Culture) Assays
This protocol describes the dilution of the stock solution for treating cells in culture.

Materials:

Bryostatin 2 stock solution (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for the cell line
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Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Remove one aliquot of the Bryostatin 2 stock solution from the freezer

and thaw it at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes

and to ensure accuracy, perform a serial or intermediate dilution. For example, dilute the 1

mM stock solution 1:100 in sterile culture medium to create a 10 µM intermediate solution.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed culture medium to achieve the final desired treatment concentration (e.g., 1-100

nM).

Important: Ensure the final concentration of the organic solvent (e.g., DMSO or ethanol) in

the culture medium is non-toxic to the cells, typically ≤ 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of the solvent (e.g.,

DMSO or ethanol) without Bryostatin 2 to a separate flask of medium. This is crucial for

distinguishing the effects of the compound from the effects of the solvent.

Application: Remove the existing medium from the cells and replace it with the medium

containing Bryostatin 2 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration.

Protocol 3: General Guidance for In Vivo Formulation
Preparing Bryostatin 2 for animal studies requires a formulation that is sterile, biocompatible,

and maintains the compound's solubility upon administration.

Materials:

Bryostatin 2 stock solution (preferably in DMSO or ethanol)

Sterile saline (0.9% NaCl)
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Solubilizing agents/co-solvents (e.g., Tween® 80, PEG 400, Cremophor® EL)

Procedure (Example Formulation):

Solubilization: Start with the concentrated Bryostatin 2 stock solution in DMSO.

Co-Solvent Addition: To prevent precipitation upon addition to an aqueous vehicle, first mix

the stock solution with a solubilizing agent. A common formulation might be:

5-10% DMSO

5-10% Tween® 80 or Cremophor® EL

80-90% Sterile Saline or Phosphate-Buffered Saline (PBS)

Mixing: Add the components sequentially. First, add the co-solvent (e.g., Tween® 80) to the

Bryostatin 2/DMSO stock. Mix well.

Aqueous Vehicle: Add the saline or PBS to the mixture slowly while vortexing to prevent the

drug from precipitating.

Final Preparation: The final solution should be clear. If precipitation occurs, the formulation

must be optimized. The solution should be prepared fresh before each administration and

can be administered via appropriate routes (e.g., intravenous injection).

Vehicle Control: As with in vitro studies, a vehicle control group receiving the same

formulation without Bryostatin 2 is mandatory for in vivo experiments.

Mechanism of Action: PKC Modulation
Bryostatin 2 acts as a potent agonist of Protein Kinase C (PKC). Its mechanism is complex

and can lead to biphasic cellular responses depending on the duration of exposure and

concentration.

Binding and Activation: Bryostatin 2 binds with high affinity to the C1 regulatory domain of

conventional and novel PKC isozymes, the same site that binds the endogenous activator

diacylglycerol (DAG).
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Translocation: This binding event induces a conformational change in PKC, causing it to

translocate from the cytosol to the cell membrane.

Downstream Signaling: At the membrane, PKC becomes fully active and phosphorylates a

wide array of downstream substrate proteins, initiating signaling cascades that influence cell

behavior. This includes activation of the ERK pathway.

Downregulation: Paradoxically, prolonged exposure to bryostatins can lead to the

degradation (downregulation) of PKC isozymes. This dual activity—acute activation followed

by chronic inhibition—underlies its complex and varied biological effects.
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Simplified signaling pathway of Bryostatin 2 via PKC activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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